Cas no 646056-29-3 (1,7-Diazaspiro[4.4]nonane, 1-methyl-7-(3-pyridazinyl)-)

• Product Name: 1,7-Diazaspiro[4.4]nonane, 1-methyl-7-(3-pyridazinyl)-
• CAS No: 646056-29-3
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 421709
• PubChem ID: 22291252
• Update Time: 2025-04-19

1,7-Diazaspiro[4.4]nonane, 1-methyl-7-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.4]nonane, 1-methyl-7-(3-pyridazinyl)-
• 1-methyl-7-pyridazin-3-yl-1,7-diazaspiro[4.4]nonane
• SCHEMBL1555829
• DTXSID30624455
• 1-Methyl-7-(pyridazin-3-yl)-1,7-diazaspiro[4.4]nonane
• 646056-29-3

• Inchi： 1S/C12H18N4/c1-15-8-3-5-12(15)6-9-16(10-12)11-4-2-7-13-14-11/h2,4,7H,3,5-6,8-10H2,1H3
• InChI Key： FAKUAZZHTJYIHU-UHFFFAOYSA-N
• SMILES： N1(C)CCCC21CN(C1=CC=CN=N1)CC2

Computed Properties

• Exact Mass: 218.15334
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26